2-(2-Chloro-5-methoxyphenyl)acetonitrile

• Molecular Formula: C9H8ClNO
• Molecular Weight: 181.62 g/mol
• IUPAC Name: 2-(2-chloro-5-methoxyphenyl)acetonitrile
• InChI: InChI=1S/C9H8ClNO/c1-12-8-2-3-9(10)7(6-8)4-5-11/h2-3,6H,4H2,1H3
• InChI Key: KBQRQQFFSGMVHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)CC#N

Description

2-(2-Chloro-5-methoxyphenyl)acetonitrile is a useful research compound. Its molecular formula is C9H8ClNO and its molecular weight is 181.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium cyanide (10.4 g) was added portionwise to a stirred solution of the above benzyl bromide (25 g) in a 2:1 mixture of ethanol and water (250 ml). The mixture was stirred for one hour at 50° C., poured into water and extracted with ether. The extract gave 2-chloro-5-methoxy-phenylacetonitrile (m.p. 62°-65° C.). 10M Boranemethylsulphide complex (11.3 ml) was added dropwise under nitrogen to a refluxing solution of the above phenylacetonitrile (18.6 g) in tetrahydrofuran (150 ml). The mixture was heated under reflux for 2 hours and dilute hydrochloric acid was added dropwise and the acidified mixture heated at 95° C. for one hour. The cooled mixture was washed with ether, basified with dilute sodium hydroxide solution and extracted with ether. The extract yielded 2 -chloro-5-methoxyphenethylamine as a yellow oil.